Cas no 90201-74-4 (1,4-bis(hydroxymethyl)cyclohexane-1,4-diol)

• Product Name: 1,4-bis(hydroxymethyl)cyclohexane-1,4-diol
• CAS No: 90201-74-4
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 1949264
• PubChem ID: 254823
• Update Time: 2025-04-21

1,4-bis(hydroxymethyl)cyclohexane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(hydroxymethyl)cyclohexane-1,4-diol
• DTXSID30291984
• 90201-74-4
• SCHEMBL14128934
• DS-008405
• NSC-79448
• NCIOpen2_000826
• NSC79448

• Inchi： 1S/C8H16O4/c9-5-7(11)1-2-8(12,6-10)4-3-7/h9-12H,1-6H2
• InChI Key： ACLGHSLNXWLTGQ-UHFFFAOYSA-N
• SMILES： OC1(CO)CCC(CO)(CC1)O

Computed Properties

• Exact Mass: 176.105
• Monoisotopic Mass: 176.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 367.9°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.554
• PSA: 80.92000
• LogP: -0.99280